3,6,13,16,23,26,33,36-Octaoxapentacyclo[36.2.2.28,11.218,21.228,31]octatetraconta-8,10,18,20,28,30,38,40,41,43,45,47-dodecaene-2,7,12,17,22,27,32,37-octone
Overview
Description
3,6,13,16,23,26,33,36-Octaoxapentacyclo[36.2.2.28,11.218,21.228,31]octatetraconta-8,10,18,20,28,30,38,40,41,43,45,47-dodecaene-2,7,12,17,22,27,32,37-octone is a useful research compound. Its molecular formula is C40H32O16 and its molecular weight is 768.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural Diversity and Pharmaceutical Applications
Nitrogen heterocycles are crucial in pharmaceuticals, with a significant percentage of small-molecule drugs containing such structures. Research by Vitaku et al. (2014) highlights the importance of nitrogen heterocycles, analyzing the structural diversity and substitution patterns in FDA-approved drugs. This work underscores the role of complex cyclic structures in medicinal chemistry, suggesting potential areas of application for complex organic compounds in drug development (Vitaku, Smith, & Njardarson, 2014).
Organic UV Filters in Cosmetics
The application of organic compounds as UV filters in cosmetics is discussed by Berardesca et al. (2019), who review the safety of octocrylene, a UV filter. Although specifically addressing octocrylene, this research illustrates the broader utility of complex organic molecules in protecting against UV radiation, indicating a potential application area for similar compounds in cosmetic formulations (Berardesca, Zuberbier, Sánchez Viera, & Marinovich, 2019).
Isomerism in Complex Organic Compounds
The study of configurational isomerism in complex organic molecules, such as the one by Curtis (2012), offers insights into the structural intricacies that can influence the physical and chemical properties of such compounds. This research might be relevant for understanding how structural variations in complex molecules like the one can affect their functionality and potential applications (Curtis, 2012).
Environmental Impact and Biodegradability
A review by Suntio, Shiu, & Mackay (1988) compiles chemicals identified in pulp mill effluents, providing data on their properties and environmental impact. While not directly related to the compound , this research emphasizes the importance of understanding the environmental implications of synthetic organic compounds, including potential applications in environmental monitoring and biodegradation studies (Suntio, Shiu, & Mackay, 1988).
Properties
IUPAC Name |
3,6,13,16,23,26,33,36-octaoxapentacyclo[36.2.2.28,11.218,21.228,31]octatetraconta-1(41),8,10,18,20,28(44),29,31(43),38(42),39,45,47-dodecaene-2,7,12,17,22,27,32,37-octone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H32O16/c41-33-25-1-2-26(4-3-25)34(42)50-19-20-52-36(44)28-9-11-30(12-10-28)38(46)54-23-24-56-40(48)32-15-13-31(14-16-32)39(47)55-22-21-53-37(45)29-7-5-27(6-8-29)35(43)51-18-17-49-33/h1-16H,17-24H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTZSFTBPHXWONC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)C2=CC=C(C=C2)C(=O)OCCOC(=O)C3=CC=C(C=C3)C(=O)OCCOC(=O)C4=CC=C(C=C4)C(=O)OCCOC(=O)C5=CC=C(C=C5)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H32O16 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
768.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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